Cas no 313241-15-5 ([2-(Isopropylsulfanyl)-1H-benzimidazol-1-yl]acetic acid)

• Product Name: [2-(Isopropylsulfanyl)-1H-benzimidazol-1-yl]acetic acid
• CAS No: 313241-15-5
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 1073437
• PubChem ID: 675053
• Update Time: 2025-04-20

[2-(Isopropylsulfanyl)-1H-benzimidazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Isopropylsulfanyl)-1H-benzimidazol-1-yl]acetic acid
• SR-01000399109
• Oprea1_034289
• 2-(2-propan-2-ylsulfanylbenzimidazol-1-yl)acetic acid
• SR-01000399109-1
• IFLab1_001141
• 2-(2-(isopropylthio)-1H-benzo[d]imidazol-1-yl)acetic acid
• 2-[(1-Methylethyl)thio]-1H-benzimidazole-1-acetic acid
• (2-Isopropylsulfanyl-benzoimidazol-1-yl)-acetic acid
• CHEMBL1600330
• F0347-0854
• [2-(propan-2-ylsulfanyl)-1H-benzimidazol-1-yl]acetic acid
• STK318771
• DTXSID501210320
• 313241-15-5
• HMS1415D19
• AR-422/09920059
• AKOS000100837
• [2-(isopropylsulfanyl)-1,3-benzodiazol-1-yl]acetic acid
• SCHEMBL5114459
• IDI1_009008
• HMS2631O18
• MLS000713839
• Oprea1_261166
• 2-(2-(isopropylthio)-1H-benzo[d]imidazol-1-yl)aceticacid
• SMR000273320
• CS-0323645

• MDL： MFCD00621741
• Inchi： 1S/C12H14N2O2S/c1-8(2)17-12-13-9-5-3-4-6-10(9)14(12)7-11(15)16/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key： XQRVKCLCVBIXGE-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1=NC2C=CC=CC=2N1CC(=O)O

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

[2-(Isopropylsulfanyl)-1H-benzimidazol-1-yl]acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives